Cas no 1403763-33-6 (N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride)
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine hydrochloride
- (S)-4-PIPERIDINAMINE, N-METHYL-N-(TETRAHYDRO-3-FURANYL)-, HCL (1:1)
- N-methyl-N-[(3S)-oxolan-3-yl]piperidin-4-amine hydrochloride
- N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride
- (S)-N-methyl-N-(tetrahydrofuran-3-yl)piperidin-4-amine hydrochloride
- N-methyl-N-[(3S)-oxolan-3-yl]piperidin-4-amine;hydrochloride
- PB37248
- 1403763-33-6
- N-Methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-aminehydrochloride
- CS-0055303
-
- Inchi: 1S/C10H20N2O.ClH/c1-12(10-4-7-13-8-10)9-2-5-11-6-3-9;/h9-11H,2-8H2,1H3;1H/t10-;/m0./s1
- InChI Key: HWXRWXQDEUKNMO-PPHPATTJSA-N
- SMILES: N(C1CCNCC1)([C@@H]1COCC1)C.Cl
Computed Properties
- Exact Mass: 220.1342410g/mol
- Monoisotopic Mass: 220.1342410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.5Ų
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM380540-1g |
N-methyl-N-[(3S)-oxolan-3-yl]piperidin-4-amine hydrochloride |
1403763-33-6 | 95%+ | 1g |
$1569 | 2023-02-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD315112-1g |
N-Methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine hydrochloride |
1403763-33-6 | 98+% | 1g |
¥10355.0 | 2023-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05162-1-100MG |
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride |
1403763-33-6 | 95% | 100MG |
¥ 2,593.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05162-1-250MG |
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride |
1403763-33-6 | 95% | 250MG |
¥ 4,144.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05162-1-500MG |
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride |
1403763-33-6 | 95% | 500MG |
¥ 6,903.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05162-1-1G |
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride |
1403763-33-6 | 95% | 1g |
¥ 10,355.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05162-1-5G |
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride |
1403763-33-6 | 95% | 5g |
¥ 31,066.00 | 2023-04-05 | |
| Ambeed | A519541-1g |
N-Methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine hydrochloride |
1403763-33-6 | 98+% | 1g |
$1585.0 | 2024-04-24 |
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride
Introduction to N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride (CAS No. 1403763-33-6)
N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride, a compound with the CAS number 1403763-33-6, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery.
The structural uniqueness of N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride lies in its chiral center at the tetrahydrofuran (THF) moiety, specifically the (3S) configuration. This stereochemistry is crucial as it can influence the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). The presence of the THF group also contributes to its potential interaction with various biological targets, making it an attractive scaffold for medicinal chemists.
In recent years, there has been growing interest in piperidine derivatives due to their role in developing central nervous system (CNS) drugs. The amine functional group at the 4-position of the piperidine ring provides a site for further chemical modification, allowing for the creation of novel analogs with enhanced pharmacological profiles. The hydrochloride form of this compound ensures better bioavailability and formulation flexibility, which are critical factors in drug development.
Current research in the field of medicinal chemistry has highlighted the importance of chiral piperidine derivatives in achieving optimal therapeutic effects. Studies have demonstrated that enantiomeric purity can significantly impact the efficacy and safety of drugs. The (3S)-configuration of N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride makes it a promising candidate for further exploration in this area. Researchers are investigating its potential as a precursor for developing new drugs that target neurological disorders, such as depression and anxiety.
The compound's unique structural features also make it a valuable tool for understanding molecular interactions at the receptor level. Computational modeling and experimental studies have shown that piperidine derivatives can bind to various receptors with high affinity. The THF group in particular has been found to modulate receptor activity, potentially leading to new therapeutic strategies. This has spurred interest in synthesizing and testing more derivatives of this class to uncover novel pharmacological activities.
One of the most exciting aspects of N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride is its potential in developing treatments for central nervous system (CNS) disorders. Piperidine-based compounds have shown promise in preclinical studies for their ability to cross the blood-brain barrier and exert their effects within the CNS. The chiral nature of this compound adds another layer of complexity, which could lead to more targeted and effective therapies.
The hydrochloride salt form of this compound enhances its solubility in water, which is essential for formulation into oral or injectable medications. This improved solubility can lead to better patient compliance and more consistent drug delivery. Additionally, the stability provided by the hydrochloride form ensures that the compound remains effective throughout its shelf life, reducing waste and improving overall cost-effectiveness.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex piperidine derivatives like N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride. These techniques have allowed researchers to explore a wider range of structural variations, leading to more diverse pharmacological profiles. The ability to produce enantiomerically pure compounds has been particularly beneficial, as it minimizes unwanted side effects associated with racemic mixtures.
The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Piperidine derivatives are among the most studied classes of compounds due to their broad spectrum of biological activities. The unique properties of N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride position it as a key player in this ongoing effort. Further studies are needed to fully elucidate its potential applications and optimize its pharmacological properties.
In conclusion, N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-am ine;hydrochlor ide (CAS No. 1403763 - 33 - 6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the (3S)-configuration of the tetrahydrofuran group and the amine functional group at the 4-position, make it an attractive candidate for developing new drugs targeting various diseases. The hydrochloride salt form enhances its solubility and stability, making it more suitable for clinical applications. As research continues to uncover new therapeutic possibilities, compounds like this one will play a crucial role in advancing medical treatments.
1403763-33-6 (N-methyl-N-[(3S)-tetrahydrofuran-3-yl]piperidin-4-amine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)